Cas no 54997-92-1 (4-n-butylbenzene-1-sulfonyl chloride)

• Product Name: 4-n-butylbenzene-1-sulfonyl chloride
• CAS No: 54997-92-1
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD00173908
• CID: 56681
• PubChem ID: 2737352
• Update Time: 2025-04-18

4-n-butylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Butylbenzene-1-sulfonyl chloride
• 4-n-Butylbenzenesulfonyl chloride
• 4-(N-BUTYL)BENZENESULPHONYL CHLORIDE
• 4-butylbenzenesulfonyl chloride
• 4-n-Butylbenzenesulphonyl chloride
• (4-butylphenyl)chlorosulfone
• 4-(butyl)benzenesulfonyl chloride
• 4-n-butylphenylsulfonyl chloride
• p-butylbenzenesulfonyl chloride
• 4-(1-Butyl)benzenesulfonylchloride
• 4-n-Butylbenzene sulfonyl chloride
• 4-n-butylbenzene-1-sulfonyl chloride
• 4-(n-butyl)benzenesulfonyl chloride
• SCHEMBL282318
• 54997-92-1
• PS-10869
• Benzenesulfonyl chloride, 4-butyl-
• 4-N-butylbenzenesulfonyl chloride, AldrichCPR
• 4-N-BUTYLBENZENESULFONYLCHLORIDE
• DTXSID50372007
• A830437
• OVFZELSNOHIDEF-UHFFFAOYSA-N
• FT-0617943
• AKOS000145832
• 4-butyl-benzenesulfonyl chloride
• D93183
• 4-(But-1-yl)benzenesulphonyl chloride
• EN300-1584807
• MFCD00173908
• J-514858
• STK502394
• ALBB-000979
• BBL017932
• DB-052674

• MDL： MFCD00173908
• Inchi： 1S/C10H13ClO2S/c1-2-3-4-9-5-7-10(8-6-9)14(11,12)13/h5-8H,2-4H2,1H3
• InChI Key： OVFZELSNOHIDEF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 232.03200
• Monoisotopic Mass: 232.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.212
• Melting Point: 13-15°C
• Boiling Point: 126-128 ºC (0.6 mmHg)
• Flash Point: 141.4 °C
• Refractive Index: 1.526
• PSA: 42.52000
• LogP: 4.03750
• Solubility: reaction
• Sensitiveness: Moisture Sensitive

4-n-butylbenzene-1-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： R14;R29;R34
• Safety Instruction： S26-S27-S36/37/39-S8-S45-S30-S22
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R29; R34
• HazardClass：8
• PackingGroup：II